1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole

• IUPAC Name: 1-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzimidazole
• InChI: InChI=1S/C15H21BN2O2/c1-6-18-10-17-12-9-11(7-8-13(12)18)16-19-14(2,3)15(4,5)20-16/h7-10H,6H2,1-5H3
• InChI Key: KWZSNJIQONKKGV-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)N(C=N3)CC
• Molecular Formula: C15H21BN2O2
• Molecular Weight: 272.15 g/mol

Description

“1-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole” is a complex organic compound. It contains a benzimidazole core, which is a bicyclic heteroarene with a fusion of benzene and imidazole rings. This core is substituted at the 5-position with a 1,3,2-dioxaborolane ring, which is further substituted with four methyl groups. The benzimidazole core is also substituted at the 1-position with an ethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzimidazole core, a 1,3,2-dioxaborolane ring, and an ethyl group. The benzimidazole core is a planar, aromatic system, which could contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the benzimidazole and 1,3,2-dioxaborolane moieties. The boron atom in the 1,3,2-dioxaborolane ring could potentially undergo reactions with Lewis bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For instance, the presence of the benzimidazole core could contribute to its aromaticity and stability.

Scientific Research Applications

• 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane

  • Application: This compound is used for borylation at the benzylic C-H bond of alkylbenzenes.
  • Method: The process involves the presence of a palladium catalyst to form pinacol benzyl boronate.
  • Results: The outcome is the formation of pinacol benzyl boronate.

• 1-Boc-pyrazole-4-boronic acid pinacol ester

  • Application: This reagent is used in the preparation of selective quinazolinyl-phenol inhibitors of CHK1 as potential antitumors and radioprotectants.
  • Method: The synthesis process is stereoselective.
  • Results: The outcome is the formation of selective Cathepsin inhibitors.

Safety And Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, appropriate safety measures should be taken when handling and storing this compound.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the synthesis of other complex organic compounds, given the presence of the reactive boron atom in the 1,3,2-dioxaborolane ring.